Potassium fluoride
Potassium fluoride
Potassium fluoride appears as white powder or crystals with a sharp saline taste. Shipped as a solid or an aqueous solution. Strongly irritates skin, eyes and mucous membranes. Toxic by ingestion. Used in insecticides, solder flux and etching glass.
Potassium fluoride is a fluoride salt having K+ as the counterion. It has a role as a poison. It is a fluoride salt and a potassium salt.
Potassium fluoride is a fluoride salt having K+ as the counterion. It has a role as a poison. It is a fluoride salt and a potassium salt.
Brand Name:
Vulcanchem
CAS No.:
12178-06-2
VCID:
VC20976225
InChI:
InChI=1S/FH.K/h1H;/q;+1/p-1
SMILES:
[F-].[K+]
Molecular Formula:
KF
FK
FK
Molecular Weight:
58.097 g/mol
Potassium fluoride
CAS No.: 12178-06-2
Cat. No.: VC20976225
Molecular Formula: KF
FK
Molecular Weight: 58.097 g/mol
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Specification
| Description | Potassium fluoride appears as white powder or crystals with a sharp saline taste. Shipped as a solid or an aqueous solution. Strongly irritates skin, eyes and mucous membranes. Toxic by ingestion. Used in insecticides, solder flux and etching glass. Potassium fluoride is a fluoride salt having K+ as the counterion. It has a role as a poison. It is a fluoride salt and a potassium salt. |
|---|---|
| CAS No. | 12178-06-2 |
| Molecular Formula | KF FK |
| Molecular Weight | 58.097 g/mol |
| IUPAC Name | potassium;fluoride |
| Standard InChI | InChI=1S/FH.K/h1H;/q;+1/p-1 |
| Standard InChI Key | NROKBHXJSPEDAR-UHFFFAOYSA-M |
| Isomeric SMILES | [F-].[K+] |
| SMILES | [F-].[K+] |
| Canonical SMILES | [F-].[K+] |
| Boiling Point | 2741 °F at 760 mm Hg (NTP, 1992) 1502 °C |
| Colorform | White cubic crystals White crystalline, deliquescent powde |
| Melting Point | 1576 °F (NTP, 1992) 858 °C |
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